(E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(6-methylsulfanyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C16H13N3O2S2/c1-4-7-19-12-6-5-11(22-3)9-14(12)23-16(19)17-15(20)13-8-10(2)18-21-13/h1,5-6,8-9H,7H2,2-3H3
• InChI Key: ANYYRMSYNZMUTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)SC)CC#C
• Molecular Formula: C16H13N3O2S2
• Molecular Weight: 343.4 g/mol
• CAS No.: 953145-54-5

Description

The compound (E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide (CAS 946334-50-5) is a benzothiazole-isoxazole hybrid with a molecular formula of C₁₆H₁₃N₃O₂S and a molecular weight of 311.4 g/mol . Its structure features:

• A benzo[d]thiazole core substituted with a methylthio group at position 6 and a prop-2-yn-1-yl (propargyl) group at position 3.
• An (E)-configured imine bond linking the benzothiazole to an isoxazole-5-carboxamide moiety.
• The Smiles string (C#CCn1c(=NC(=O)c2cc(C)no2)sc2cc(C)ccc21) confirms the spatial arrangement of substituents .

While its specific biological activity remains uncharacterized in the provided evidence, its structural motifs align with compounds studied for antimicrobial, antitumor, and antifungal applications (e.g., benzothiazole and isoxazole derivatives are common in medicinal chemistry) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide typically involves multi-step organic reactions:

Formation of the Benzo[d]thiazole Core: This can be achieved through the cyclization of 2-aminothiophenol with an appropriate aldehyde or ketone under acidic conditions.

Introduction of the Isoxazole Ring: The isoxazole ring can be synthesized via a 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkyne.

Functional Group Modifications: The methylthio and prop-2-yn-1-yl groups are introduced through nucleophilic substitution and Sonogashira coupling reactions, respectively.

Final Coupling: The final step involves coupling the benzo[d]thiazole derivative with the isoxazole-5-carboxamide under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methylthio group, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the isoxazole ring, potentially opening it to form amines or other derivatives.

Substitution: The aromatic rings and functional groups can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation can be used.

Substitution: Reagents like halogens (for electrophilic substitution) or nucleophiles (for nucleophilic substitution) under appropriate conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or other reduced derivatives.

Substitution: Various substituted benzo[d]thiazole or isoxazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for synthesizing more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in organic synthesis.

Biology

In biological research, this compound may serve as a probe or inhibitor in studies involving enzymes or receptors due to its potential bioactivity.

Medicine

The compound’s structure suggests potential pharmacological properties, such as anti-inflammatory or anticancer activities, making it a candidate for drug development.

Industry

In the industrial sector, this compound could be used in the development of new materials, such as polymers or coatings, due to its stability and functional group versatility.

Mechanism of Action

The mechanism by which (E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide exerts its effects would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity or interference with signal transduction pathways.

Comparison with Similar Compounds

Compound A : (E)-3-methyl-N-(3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide

• Key Difference : Replaces the propargyl group with a 2-(methylthio)ethyl chain at position 3 of benzothiazole.

Compound B : (E)-N-(3-(2-methoxyethyl)-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide

• Key Differences :
  • Substitutes isoxazole with a pyrazole ring .
  • Adds 5,7-dimethyl groups on benzothiazole and a methoxyethyl chain at position 3.
• Implications : The pyrazole’s hydrogen-bonding capacity and methyl groups may alter electron distribution and steric hindrance, affecting interactions with enzymatic targets (e.g., kinases or proteases) .

Functional Group Modifications on the Carboxamide Moiety

Compound C : 5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-3-phenyl-1,2-oxazole-4-carboxamide

• Key Differences :
  • Replaces benzothiazole with a phenyl-isoxazole scaffold.
  • Introduces a 5-nitrothiazolyl group as the amide substituent.
• Implications : The nitro group’s electron-withdrawing nature may increase electrophilicity , enhancing reactivity in nucleophilic environments (e.g., enzyme active sites) .

Compound D : (E)-2,3-dimethoxy-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• Key Differences :
  • Substitutes isoxazole-5-carboxamide with a 2,3-dimethoxybenzamide group.
  • Adds a 6-nitro substituent on benzothiazole.
• Implications : Nitro and methoxy groups could modulate solubility and redox properties, influencing pharmacokinetics and off-target effects .

Structural and Molecular Property Analysis

Property	Target Compound	Compound A	Compound B	Compound C
Molecular Formula	C₁₆H₁₃N₃O₂S	C₁₅H₁₅N₃O₂S₂	C₁₇H₂₀N₄O₂S	C₁₄H₁₀N₄O₃S
Molecular Weight (g/mol)	311.4	333.4	344.4	338.3
Key Substituents	6-MeS, 3-propargyl	3-(MeS-ethyl)	3-methoxyethyl, 5,7-Me	5-nitrothiazolyl
Heterocyclic Core	Benzothiazole	Benzothiazole	Benzothiazole	Phenyl-isoxazole

Trends :

• Molecular Weight : Increases with bulkier substituents (e.g., Compound B’s pyrazole and dimethyl groups).

Biological Activity

The compound (E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide is a novel isoxazole derivative that has garnered attention for its potential biological activities. Isoxazole derivatives are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article provides a comprehensive overview of the biological activity associated with this specific compound, supported by empirical data and case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{ E 3 methyl N 6 methylthio 3 prop 2 yn 1 yl benzo d thiazol 2 3H ylidene isoxazole 5 carboxamide}$$

This structure features key functional groups that contribute to its biological activity, including the isoxazole ring and the benzo[d]thiazole moiety. These structural components are often associated with significant biological effects.

Anticancer Activity

Recent studies have highlighted the anticancer potential of isoxazole derivatives. For instance, a series of synthesized isoxazole-carboxamide derivatives demonstrated potent cytotoxicity against various cancer cell lines, including HeLa (cervical cancer), Hep3B (liver cancer), and MCF7 (breast cancer) . The compound's effectiveness was measured using the MTS assay, revealing IC50 values indicating strong antiproliferative activity.

Cell Line	IC50 (µg/ml)	Comparison Drug
HeLa	0.11	Doxorubicin
Hep3B	2.77	Doxorubicin
MCF7	1.59	Doxorubicin

These results suggest that the compound may be a promising lead in the development of new anticancer agents.

COX Inhibitory Activity

The compound has also been evaluated for its cyclooxygenase (COX) inhibitory activity. In a study assessing various isoxazole derivatives, one compound showed an IC50 value of 0.391 µg/ml against COX1, indicating significant anti-inflammatory potential . This activity suggests that the compound could be beneficial in treating inflammatory conditions.

Antimicrobial Activity

In addition to its anticancer properties, (E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide exhibited antimicrobial activity against various pathogens. The minimum inhibitory concentration (MIC) was determined for several strains, revealing effective antifungal properties against Candida albicans with an MIC value of 2.0 mg/ml compared to Fluconazole (MIC = 1.65 mg/ml) . This highlights the compound's potential as an antimicrobial agent.

The precise mechanism by which this compound exerts its biological effects remains to be fully elucidated. However, studies suggest that the presence of the isoxazole and thiazole rings may play a crucial role in modulating biological pathways involved in cell proliferation and inflammation.

Case Studies

Several case studies have documented the synthesis and evaluation of related compounds:

• Synthesis of Isoxazole Derivatives : Research focused on synthesizing novel isoxazole derivatives demonstrated their ability to inhibit cancer cell growth significantly . The study utilized various spectroscopic methods for characterization and bioactivity prediction.
• Evaluation Against Influenza Viruses : A related study investigated benzothiazolyl-pyridine hybrids as antiviral agents against H5N1 and SARS-CoV-2 viruses, illustrating the broader potential of thiazole-containing compounds in infectious disease treatment .

Q & A

Basic: What are the critical steps in synthesizing this compound, and how can reaction conditions be optimized for higher yield?

Answer:
The synthesis involves sequential heterocyclic coupling and functionalization. Key steps include:

• Cyclocondensation of benzo[d]thiazole precursors with propiolic acid derivatives under reflux (70–90°C) in polar aprotic solvents (e.g., DMF or acetonitrile) .
• Amide bond formation between the isoxazole-5-carboxylic acid and the benzo[d]thiazole intermediate, catalyzed by carbodiimides (e.g., EDC/HOBt) in dichloromethane .
  Optimization strategies :
• Use ultrasound-assisted synthesis to reduce reaction time by 40% and improve yield .
• Adjust solvent polarity (e.g., switch from THF to DMF) to enhance intermediate solubility.
• Monitor purity via TLC (silica gel, ethyl acetate/hexane 3:7) and employ recrystallization (ethanol/water) for final purification .

Basic: Which spectroscopic methods confirm molecular structure and purity?

Answer:

• 1H/13C NMR : Assign peaks for diagnostic signals (e.g., propynyl protons at δ 2.1–2.3 ppm, isoxazole C=O at ~160 ppm) .
• High-resolution mass spectrometry (HRMS) : Validate molecular ion ([M+H]+) with <2 ppm error .
• FT-IR : Confirm amide C=O stretch (~1650 cm⁻¹) and thioether S-C vibration (~650 cm⁻¹) .
  Purity assessment :
• HPLC (C18 column, methanol/water 70:30) with ≥95% purity threshold .

Advanced: How can contradictions in biological activity data across studies be resolved?

Answer:

• Dose-response normalization : Compare IC50 values using standardized assays (e.g., MTT for cytotoxicity) .
• Statistical meta-analysis : Apply Fisher’s exact test to assess significance of discrepancies in antimicrobial activity (e.g., MIC values ±15% variance) .
• Control for assay variability : Replicate studies with identical cell lines (e.g., HepG2 vs. HEK293) and incubation times (24–72 hr) .

Advanced: What approaches study the structure-activity relationship (SAR) of this compound?

Answer:

• Analog synthesis : Replace the methylthio group with halogens or methoxy to evaluate electronic effects on bioactivity .
• 3D-QSAR modeling : Use CoMFA/CoMSIA to correlate steric/electrostatic fields with anticancer potency (pIC50 4.5–6.2) .
• Pharmacophore mapping : Identify critical motifs (e.g., propynyl group for kinase inhibition) via molecular docking (AutoDock Vina) .

Advanced: How to design assays for evaluating target interactions?

Answer:

• Fluorescence polarization : Measure binding affinity to EGFR kinase (Kd < 50 nM) using FITC-labeled ATP analogs .
• Surface plasmon resonance (SPR) : Quantify real-time binding kinetics (kon/koff) with immobilized tubulin .
• Cellular thermal shift assay (CETSA) : Validate target engagement in HeLa lysates by monitoring protein stability post-treatment .

Advanced: What strategies mitigate instability during in vitro/in vivo studies?

Answer:

• Lyophilization : Formulate as a lyophilized powder (trehalose/poloxamer matrix) for long-term storage at −80°C .
• Prodrug derivatization : Introduce acetyl-protected thiol groups to enhance plasma stability (t1/2 > 6 hr in rat serum) .
• Encapsulation : Use PEG-PLGA nanoparticles (size 150–200 nm) to reduce hepatic clearance .

Basic: What functional groups are critical for bioactivity?

Answer:

• Benzo[d]thiazole core : Essential for intercalation with DNA topoisomerase II .
• Propynyl group : Enhances lipophilicity (logP ~3.2) and kinase selectivity .
• Methylthio substituent : Modulates electron density for redox-mediated cytotoxicity (ROS generation) .

Advanced: What computational methods predict binding affinity and mechanism?

Answer:

• Molecular dynamics (MD) simulations : Simulate ligand-protein interactions (e.g., with PI3Kγ) over 100 ns trajectories (GROMACS) .
• Free energy perturbation (FEP) : Calculate ΔΔG for mutations in the ATP-binding pocket .
• ADMET prediction : Use SwissADME to optimize bioavailability (%F > 30) and BBB permeability (logBB > −1) .

Advanced: How to address discrepancies in cytotoxicity across cell lines?

Answer:

• Transcriptomic profiling : Compare gene expression (RNA-seq) in sensitive vs. resistant lines (e.g., MDA-MB-231 vs. MCF-7) .
• Glutathione depletion assays : Assess ROS-mediated toxicity using N-acetylcysteine (NAC) as a scavenger .
• P-glycoprotein inhibition : Co-treat with verapamil to evaluate efflux pump contributions .

Advanced: What are the metabolic pathways, and how to identify key enzymes?

Answer:

• Phase I metabolism : CYP3A4-mediated oxidation of the propynyl group (LC-MS/MS metabolite ID) .
• Phase II conjugation : GST-mediated glutathione adduct formation (detected via HRMS) .
• Enzyme inhibition assays : Use recombinant CYPs (Supersomes) and NADPH cofactors to quantify metabolic clearance .